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Cat. No.: B606272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK3532795, also known as BMS-955176, is a second-generation HIV-1 maturation inhibitor

that has demonstrated a broad spectrum of antiviral activity.[1] This technical guide provides a

comprehensive overview of the available preclinical pharmacokinetic data for GSK3532795 in

various animal models. The information presented herein is intended to support further

research and development efforts by providing a consolidated resource on the absorption,

distribution, metabolism, and excretion (ADME) properties of this compound in preclinical

species.

Mechanism of Action
GSK3532795 targets the final and rate-determining cleavage step in the processing of the HIV-

1 Gag polyprotein.[1] Specifically, it binds to the substrate of the viral protease, the junction

between the capsid (CA) and spacer peptide 1 (SP1), thereby preventing the protease from

accessing and cleaving this site.[1] This inhibition of CA-SP1 cleavage disrupts the formation of

the mature HIV-1 capsid, leading to the production of non-infectious virions with defects in the

uncoating process following viral entry.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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